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Compound of Interest

Compound Name: Tripentadecanoin

Cat. No.: B053339 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Tripentadecanoin, including detailed operational and disposal plans. By offering

clear, procedural guidance, we aim to be your preferred source for laboratory safety and

chemical handling information, building trust by delivering value beyond the product itself.

While some safety data sheets (SDS) do not classify Tripentadecanoin as a hazardous

substance, a conservative approach to handling is recommended due to its fine powder form

and the potential for inhalation.[1] Adherence to the following personal protective equipment

(PPE) and handling protocols will minimize exposure and ensure a safe laboratory

environment.

Essential Safety and Physical Data
For quick reference, the following table summarizes key quantitative data for

Tripentadecanoin.
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Property Value Source

CAS Number 7370-46-9 [2][3]

Molecular Formula C₄₈H₉₂O₆ [3]

Molecular Weight 765.24 g/mol [2]

Physical Form Solid, Powder

Melting Point 55 °C

Storage Temperature -20°C

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against chemical exposure. For

handling Tripentadecanoin, the following PPE is recommended:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential to prevent

skin contact.

Respiratory Protection: For handling the powder form, a NIOSH-approved N95 or P1

respirator is recommended to prevent inhalation of dust particles.

Body Protection: A standard laboratory coat should be worn to protect street clothing.

Experimental Protocol: Safe Handling of
Tripentadecanoin
This protocol outlines the step-by-step procedure for safely handling Tripentadecanoin from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area at -20°C.
Ensure the container is tightly sealed to prevent moisture absorption and contamination.

2. Preparation and Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
the powder.
Before handling, ensure all required PPE is properly donned.
To prevent the generation of dust, handle the powder gently. Avoid scooping or pouring in a
manner that creates airborne particles.
Use dedicated spatulas and weighing boats for transferring the powder.

3. In Case of a Spill:

For small spills, gently sweep up the powder, avoiding dust generation.
Place the collected material into a sealed container for disposal.
Clean the spill area with a damp cloth. Do not use compressed air to clean up spills.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.
Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.
Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel.

5. Disposal Plan:

Dispose of waste Tripentadecanoin and any contaminated materials in a sealed, labeled
container.
Follow all federal, state, and local regulations for the disposal of chemical waste. It is
recommended to use a licensed professional waste disposal service.
Do not dispose of down the drain or in regular trash.

Workflow for Safe Handling of Tripentadecanoin
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The following diagram illustrates the key steps and decision points for the safe handling of

Tripentadecanoin in a laboratory setting.
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Caption: Workflow for the safe handling of Tripentadecanoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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